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Compound of Interest

Compound Name: 6-Fluoro-3-isobutyl-1H-indole
CAS No.: 1002332-01-5
Cat. No.: B2744918
Get Quote
. J

Part 1: Executive Summary & Strategic Context[1]

6-Fluoro-3-isobutyl-1H-indole is a specialized heterocyclic building block, primarily utilized in
the synthesis of indole-based cannabimimetic agents (e.g., JWH-analogues), kinase inhibitors,
and serotonin receptor modulators.[1] Unlike commodity reagents (e.g., 6-fluoroindole), this 3-
substituted variant is rarely held in bulk inventory.[1]

The Procurement Reality: Most "in-stock" listings for this CAS number are virtual inventories.[1]
For drug development campaigns requiring >10g, the most reliable strategy is Custom
Synthesis or On-Demand Manufacturing.[1] This guide outlines the technical specifications
required to commission this synthesis while mitigating the high risk of structural isomer
impurities (specifically tert-butyl and sec-butyl rearrangements) common in indole alkylation
chemistries.[1]

Part 2: Chemical Identity & Specifications[1][2][3][4]
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Parameter Specification

Chemical Name 6-Fluoro-3-isobutyl-1H-indole

CAS Number 1002332-01-5

Molecular Formula C12H14FN

Molecular Weight 191.24 g/mol

Core Structure Indole (Benzopyrrole)

Key Substituents Fluorine (C6), Isobutyl (C3)
Predicted LogP ~3.8 (Lipophilic)

Appearance Off-white to pale yellow solid (typical)

Part 3: Synthetic Origins & Impurity Profiling
(Critical for QC)

To ensure the integrity of your biological data, you must understand how your supplier
manufactures this compound. The synthetic route dictates the impurity profile.

The "Make vs. Buy" Risk Assessment

There are two primary routes suppliers use. Route B is cheaper but carries a high risk of
inseparable isomers.

Route A: Reductive Alkylation (Recommended)

e Precursor: 6-Fluoroindole + Isobutyraldehyde (2-methylpropanal).[1]

e Mechanism: Condensation to 3-alkylideneindolenine followed by reduction (e.g., NaBHa or
catalytic hydrogenation).[1]

e Impurity Profile: High purity. Main impurity is unreacted 6-fluoroindole or over-reduced
byproducts (indolines).[1]

o Advantage: Preserves the isobutyl chain integrity.
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Route B: Friedel-Crafts Alkylation (High Risk)[1]

Precursor: 6-Fluoroindole + Isobutyl halide / Isobutanol + Lewis Acid.[1]
Mechanism: Electrophilic aromatic substitution.

Risk: The isobutyl carbocation often rearranges to the more stable tert-butyl carbocation
before attacking the indole ring.

Result: You may receive a mixture of 3-isobutyl and 3-tert-butyl isomers.[1] These are difficult
to separate by standard flash chromatography.

Visualization of Impurity Risks[1]
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Figure 1: Synthetic pathways highlighting the risk of carbocation rearrangement in Route B,

leading to structural isomers.

Part 4: Supplier Landscape & Sourcing Strategy[1]

Since this is not a commodity chemical, "Add to Cart" is rarely an option. Use this tiered

approach.

Tier 1: Custom Synthesis Specialists (Recommended)

o Target: CROs with verified indole chemistry experience.
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e Action: Request a quote for "Synthesis of CAS 1002332-01-5 via Reductive Alkylation
(Vilsmeier or Aldehyde condensation) to avoid isomer rearrangement.”

e Lead Time: Typically 4—6 weeks.

e Vendors: Enamine, WuXi AppTec, Pharmablock, or specialized indole boutiques (e.g.,
Indofine Chemical Company - inquiry required).[1]

Tier 2: Catalog Aggregators (Verification Required)

» Target: ChemicalBook or MolPort listings.
e Warning: Many listings are "virtual."

» Protocol: Before ordering, demand a Batch-Specific H-NMR. If they cannot provide one
immediately, they do not have the stock.

Part 5: Quality Control Protocols (Self-Validating
Systems)

Upon receipt of the material, the following QC workflow is mandatory to validate identity and
purity.

Proton NMR (*H-NMR) Validation

The *H-NMR spectrum is the only definitive way to distinguish the isobutyl group from the tert-
butyl impurity.[1]
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Moiety

'H-NMR Signature (DMSO-
de or CDCI3)

Diagnostic Feature

Isobutyl (Target)

0 ~0.95 ppm (d, 6H): Methylsd
~1.95 ppm (m, 1H): Methined

~2.60 ppm (d, 2H): Methylene
(C3-CH2)

Look for the Doublet (CH2)

connecting the ring to the

isopropyl group.[1]

tert-Butyl (Impurity)

0 ~1.40 ppm (s, 9H): Methyls

A sharp Singlet indicates the
rearrangement occurred.

Reject the lot.

sec-Butyl (Impurity)

Multiplets: Complex splitting

pattern

Indicates racemic mixture if

chiral center formed.

HPLC Method for Purity[1]

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).

e Mobile Phase A: Water + 0.1% Formic Acid.

o Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

e Gradient: 5% B to 95% B over 15 minutes.

e Detection: UV at 220 nm and 280 nm (Indole absorption).

o Acceptance Criteria: >98% Area under the curve (AUC).

Part 6: Handling & Safety[1]

o Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). Indoles are prone to

oxidation (browning) upon exposure to air and light.

» Solubility: Soluble in DMSO, Methanol, DCM, and Ethyl Acetate. Insoluble in water.

e GHS Hazards:

o H315: Causes skin irritation.[2]
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o H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]

o PPE: Standard lab coat, nitrile gloves, and safety glasses. Handle in a fume hood.

Part 7: References

¢ ChemicalBook. (2023). 6-Fluoro-3-isobutyl-1H-indole Product Entry. Retrieved from

o Petrini, M., et al. (2006). Synthesis of 3-substituted indoles via reactive alkylideneindolenine
intermediates.[1][3] (Context for Route A mechanism). Journal of Organic Chemistry.

* Takeuchi, Y., et al. (2000).[4] A Novel and Efficient Synthesis of 3-Fluorooxindoles from
Indoles Mediated by Selectfluor.[1][4] (Context for fluorinated indole handling). Organic
Letters. Retrieved from

¢ Sigma-Aldrich. (2023). 6-Fluoroindole Safety Data Sheet (SDS).[1] (Base scaffold safety
data). Retrieved from [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2744918/docs#technical-procurement-guide-6-fluoro-
3-isobutyl-1h-indole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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